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Comparative NPAE Data from the NEURO-INSTI Study

The 2025 NEURO-INSTI study in Italy offers the most relevant comparative data. This study analyzed over

2,900 people with HIV initiating INSTI-based regimens, providing incidence rates and risk profiles [1] [2].

Table: Neuropsychiatric Adverse Event Profiles of INSTIs

Adjusted Hazard Ratio

95% Confidence

INSTI Key Interpretations
(aHR) for NPAEs* Interval

Bictegravir 0.27 0.10-0.74 Significantly lower risk of NPAEs
(BIC) compared to DTG
Elvitegravir 0.51 0.22-1.20 Lower risk trend vs. DTG, but not
(EVG) statistically significant
Dolutegravir 1.00 (Reference) - Baseline for comparison
(DTG)
Raltegravir 2.52 1.57-4.05 Significantly higher risk of NPAEs
(RAL) compared to DTG
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Note: aHR from multivariate Cox regression model. An aHR < 1 indicates lower risk, >1 indicates higher

risk, compared to DTG. Analysis adjusted for factors like psychiatric history and intravenous drug use [1].

The study also identified several factors that independently increased the risk of NPAEs across all INSTI

treatments, including a history of psychiatric illness, intravenous drug use, and concurrent use of abacavir

[1].

NEURO-INSTI Study Methodology

The NEURO-INSTI study was a retrospective analysis of data from the SCOLTA project, a prospective,

multicenter, observational pharmacovigilance cohort [1] [2].

¢ Objective: To monitor and identify adverse events (AEs) for newly marketed antiretrovirals in a real-
world setting.
¢ Population: People with HIV (PWH) aged =18 years initiating or switching to an INSTI-based
regimen for the first time. The analysis included 2,922 participants [1].
¢ Data Collection: Clinical and laboratory data were collected at baseline and every six months. Only
moderate to severe (Grade 3-4) AEs were considered clinically significant [2].
¢ NPAE Assessment: NPAEs included insomnia, dizziness, depression, headache, poor
concentration, and other cognitive or behavioral disturbances. Two outcomes were measured: a)
occurrence of any Grade 3-4 NPAE, and b) treatment discontinuation due to NPAEs (any grade) [2].
¢ Statistical Analysis:
o Incidence Rates (IR): Calculated as the number of first events per 100 Person-Years of Follow-
Up (PYFU).
o Competing Risk Analysis: A Cox regression model was used to calculate Hazard Ratios (HR)
for NPAE occurrence, accounting for competing risks like discontinuation for other reasons. The
model included variables with a p-value <0.20 from univariate analysis [1] [2].

The workflow of the SCOLTA project's data collection and analysis for this study can be summarized as

follows:
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Participant Enrollment:
PWH starting new INSTI
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Additional Risk Factors for NPAEs

Beyond the direct drug comparison, research highlights important patient-specific risk factors, particularly

for dolutegravir:

¢ Sex and Gender: A 2025 meta-analysis found that cisgender women had 1.4 times higher odds of
discontinuing dolutegravir due to any side effects compared to men. However, this difference was
not driven specifically by neuropsychiatric side effects, for which no significant sex-based difference
was found [3].
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e Pregnancy: A prospective cohort study found that pregnancy is a significant risk factor, with a 4.9-
fold higher incidence of NPAEs during pregnancy compared to the postpartum period in women
on DTG-based regimens [4].

¢ Other Factors: The NEURO-INSTI study confirmed that a history of psychiatric iliness, intravenous
drug use, and concurrent abacavir use increased the risk of NPAEs [1].

Research Implications

For researchers and clinicians, the key takeaways are:

¢ NPAE Risk is Not Uniform: Significant differences in NPAE risk exist within the INSTI class.
Bictegravir appears to have a more favorable profile, while raltegravir carries a higher risk [1].

e Consider Patient-Specific Factors: Risk is influenced by sex, pregnancy status, and clinical history,
underscoring the need for personalized treatment decisions [1] [3] [4].

¢ Real-World Evidence is Crucial: The observed rates and risk factors in these observational studies
differ from initial clinical trial data, highlighting the value of post-marketing surveillance [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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